(R)-1-Bromo-2-methylbutane
Overview
Description
(R)-1-Bromo-2-methylbutane, also known as (R)-2-Bromo-2-methylbutane, is an organic compound that is widely used in scientific research. It is a chiral compound that exists in two enantiomeric forms, (R)- and (S)-. In
Scientific Research Applications
Enantioselective Decomposition
(R)-1-Bromo-2-methylbutane exhibits interesting enantioselective surface chemistry. When interacting with chiral copper surfaces, it shows different reactions like debromination and hydrogenation. The nature of these reactions changes based on the surface structure and the adsorbate structure, demonstrating the substance's potential in enantioselective catalysis and surface chemistry studies (Rampulla & Gellman, 2006).
Conformational Analysis
Conformational stability and analysis of (R)-1-Bromo-2-methylbutane have been explored using techniques like vibrational circular dichroism and density functional theory. This research provides insight into the molecule's various conformations and the influence of the bromine atom on its structural properties (Wang et al., 2002).
Solvolysis Studies
The solvolysis of (R)-1-Bromo-2-methylbutane in various solvents has been studied, providing insights into the mechanism of nucleophilic solvent participation and the influence of solvent structure on the reaction. This research can be valuable in understanding solvent effects in organic reactions (Kwang‐ting Liu et al., 2009).
Optical Rotation and Atomic Dimension
Studies on the optical rotation and atomic dimensions of (R)-1-Bromo-2-methylbutane provide fundamental insights into the relationship between molecular structure and optical properties. This research is significant for understanding chiral molecules in various fields, including pharmaceuticals and materials science (Brauns, 1937).
Application in Microextraction Techniques
(R)-1-Bromo-2-methylbutane has been used in dispersive liquid-liquid microextraction techniques for the preconcentration and determination of heavy metals in water samples. This highlights its role in environmental analysis and the development of eco-friendly extraction solvents (Peng et al., 2016).
Structural Elucidation in Chemistry
The structural elucidation of compounds related to (R)-1-Bromo-2-methylbutane, like 2-bromo-3-methylbutyric acid, has been a focus of research. Such studies enhance understanding of intermolecular interactions, hydrogen bonding, and preferred conformations in solid-state chemistry (Seidel et al., 2020).
properties
IUPAC Name |
(2R)-1-bromo-2-methylbutane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11Br/c1-3-5(2)4-6/h5H,3-4H2,1-2H3/t5-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKVLZBNEPALHIO-RXMQYKEDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H](C)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-1-Bromo-2-methylbutane | |
CAS RN |
99032-67-4 |
Source
|
| Record name | 1-Bromo-2-methylbutane, (-)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0099032674 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-BROMO-2-METHYLBUTANE, (-)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/08773JMM5L | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
